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Compound of Interest

Compound Name: A-887826

Cat. No.: B605060

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment.
This document provides a comprehensive, step-by-step guide for the proper disposal of A-
887826, a potent Nav1.8 sodium channel blocker. While specific disposal instructions for A-
887826 are not readily available, this guide is based on standard laboratory practices for non-
hazardous chemical waste and its common solvent, Dimethyl Sulfoxide (DMSO).

Chemical and Physical Properties of A-887826

A clear understanding of the compound's properties is essential for safe handling and disposal.
The following table summarizes the key quantitative data for A-887826.

Property Value

Molecular Weight 480.99 g/mol

Formula C26H29CIN4O3

Appearance Solid

Solubility Soluble to 50 mM in DMSO
Purity >97%

Storage Store at room temperature
CAS Number 1266212-81-0
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Immediate Safety Precautions

Before initiating any disposal procedures, adhere to the following safety measures:

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves (butyl
rubber gloves are recommended when handling DMSO).

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially
when handling DMSO solutions.

Spill Response: In case of a spill, immediately alert personnel in the area. For solid spills,
carefully sweep the material to avoid generating dust and place it in a labeled container for
disposal. For liquid spills involving DMSO, absorb the spill with an inert material (e.g.,
vermiculite, sand) and place it in a sealed container for disposal. Clean the spill area
thoroughly with soap and water.

Step-by-Step Disposal Procedures

The proper disposal method for A-887826 depends on its form—solid or dissolved in a solvent.

Unused or contaminated solid A-887826 should be treated as non-hazardous chemical waste,

pending institutional guidelines.

Segregation: Collect all solid A-887826 waste in a dedicated, clearly labeled, and sealable
container. Do not mix with other types of waste, particularly hazardous materials.

Labeling: The container label should clearly state "A-887826 (Non-Hazardous Solid Waste
for Incineration or Landfill)" and include the date.

Disposal: Dispose of the sealed container according to your institution's specific procedures
for non-hazardous solid chemical waste. This typically involves collection by the institution's
environmental health and safety (EHS) department for disposal in a sanitary landfill or by
incineration.

Solutions of A-887826 in DMSO must be handled with care, as DMSO can facilitate the

absorption of other chemicals through the skin.
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e Collection: Collect all waste solutions of A-887826 in DMSO in a designated, leak-proof, and
clearly labeled container. The container should be compatible with organic solvents.

e Labeling: The waste container must be labeled as "Hazardous Waste: A-887826 in DMSO"
and should list the approximate concentration of A-887826.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

» Disposal: Arrange for the disposal of the solvent waste through your institution's EHS
department. DMSO and its solutes are typically incinerated. Do not pour DMSO solutions
down the drain.

Properly decontaminating and disposing of empty containers is a critical final step.

e Rinsing: Triple rinse the empty container with a suitable solvent. The first rinse should be
with a small amount of DMSO to dissolve any remaining A-887826. Collect this rinsate as
hazardous waste along with the DMSO solutions. Subsequent rinses can be done with a
solvent like ethanol or acetone, and this rinsate should also be collected as hazardous
waste.

o Container Disposal: Once thoroughly rinsed and dried, deface or remove the original label.
The clean, empty container can then be disposed of in the regular laboratory glass or plastic
recycling, or as your institution's policies dictate.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of A-
887826.
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Caption: Disposal workflow for A-887826.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of A-887826, contributing to a culture of safety and environmental stewardship within
their institutions. Always consult your institution's specific guidelines and Environmental Health
and Safety department for any additional requirements.

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of A-887826].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605060#a-887826-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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